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Compound of Interest

Compound Name: Skf 96365

cat. No.: B1663603

Technical Support Center: SKF 96365

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with SKF
96365. The information is presented in a question-and-answer format to directly address
common issues, particularly those related to solubility, encountered during experiments.

Frequently Asked Questions (FAQS)

Q1: What is SKF 96365 and what is its primary mechanism of action?

SKF 96365 hydrochloride is a well-established inhibitor of store-operated Ca2+ entry (SOCE).
[1][2] Its primary mechanism of action is the blockage of Transient Receptor Potential
Canonical (TRPC) channels, which play a crucial role in mediating the influx of calcium from
the extracellular space into the cell following the depletion of intracellular calcium stores.[1][3]
By inhibiting TRPC channels, SKF 96365 effectively reduces the sustained elevation of
intracellular calcium that is critical for various cellular processes. It is also known to inhibit
STIM1, a key sensor of calcium levels in the endoplasmic reticulum.[1]

Q2: In which solvents can | dissolve SKF 963657

SKF 96365 hydrochloride exhibits solubility in a range of common laboratory solvents. For
preparing stock solutions, dimethyl sulfoxide (DMSO) and water are most frequently used.[2][4]
[5] It is also soluble in ethanol.[6] It is important to note that for aqueous solutions, gentle
warming and sonication may be necessary to achieve complete dissolution.[2][5]
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Q3: What is the recommended concentration for a stock solution of SKF 963657

For creating a stock solution, a concentration of 10-100 mM in DMSO or water is commonly
prepared.[2] For example, a 100 mM stock solution in autoclaved water, aliquoted and stored at
-20°C, has been successfully used in experiments.[2] When using DMSO, concentrations as
high as 80 mg/mL have been reported.[4] It is always recommended to start with a higher
concentration stock solution to minimize the volume of solvent added to your experimental
system.

Q4: I'm observing precipitation when diluting my SKF 96365 stock solution in aqueous media.
What should | do?

Precipitation upon dilution of a DMSO stock solution into aqueous buffers or cell culture media
is a common issue with hydrophobic compounds. Please refer to the detailed troubleshooting
guide below for a step-by-step approach to resolving this issue.

Solubility Data

The following table summarizes the reported solubility of SKF 96365 hydrochloride in various
solvents. Please note that solubility can be batch-dependent, and it is always advisable to
consult the certificate of analysis provided by the supplier.
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Gentle warming may
Water 8.06 20 ]
be required.[1]
Sonication is
Water - 198.6
recommended.[5]
Water - 100 -[2]
Use fresh, moisture-
DMSO 80 198.55
free DMSO.[4]
Sonication is
DMSO 60 148.92
recommended.[5]
DMSO >30 - -
Ethanol 20 - -[6]
10% DMSO + 40% Sonication is
PEG300 + 5% Tween 2 4.96 recommended for this

80 + 45% Saline

in vivo formulation.[5]

Troubleshooting Guide for Solubility Issues

Encountering solubility problems with SKF 96365 can be a significant hurdle in experimental

workflows. This guide provides a systematic approach to troubleshoot and resolve these

issues.
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A troubleshooting workflow for SKF 96365 solubility issues.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM SKF 96365 Stock Solution in DMSO
o Materials: SKF 96365 hydrochloride powder, anhydrous dimethyl sulfoxide (DMSO).

e Procedure: a. Allow the vial of SKF 96365 powder to equilibrate to room temperature before
opening to prevent condensation of moisture. b. Calculate the required volume of DMSO to
achieve a 10 mM concentration based on the amount of SKF 96365 in the vial (Molecular
Weight: 402.91 g/mol ). c. Add the calculated volume of DMSO to the vial. d. Vortex the
solution vigorously to aid dissolution. e. If the compound does not fully dissolve, sonicate the
vial in a water bath for 5-10 minutes. Avoid excessive heating. f. Once a clear solution is
obtained, aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles. g. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of a Working Solution for Cell Culture
o Materials: 10 mM SKF 96365 stock solution in DMSO, pre-warmed cell culture medium.

e Procedure: a. Thaw an aliquot of the 10 mM SKF 96365 stock solution at room temperature.
b. Determine the final concentration of SKF 96365 required for your experiment. c. Calculate
the volume of the stock solution needed to achieve the desired final concentration in your
cell culture medium. It is crucial to ensure the final concentration of DMSO is non-toxic to
your cells, typically below 0.5%, and ideally below 0.1%. d. Add the calculated volume of the
stock solution directly to the pre-warmed cell culture medium. Pipette up and down several
times or vortex gently to mix. e. Visually inspect the medium for any signs of precipitation. If
the solution appears cloudy or contains visible particles, refer to the troubleshooting guide. f.
Use the freshly prepared working solution for your experiment immediately.

Signaling Pathway

SKF 96365 is a known inhibitor of the store-operated calcium entry (SOCE) pathway. The
following diagram illustrates the mechanism of action of SKF 96365 in this pathway.

Inhibition of Store-Operated Calcium Entry by SKF 96365.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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